Cas no 6302-10-9 (1-pyridin-3-ylbutan-2-one)
1-pyridin-3-ylbutan-2-one structure
Product Name:1-pyridin-3-ylbutan-2-one
CAS No:6302-10-9
MF:C9H11NO
MW:149.189742326736
MDL:MFCD16808156
CID:1646570
PubChem ID:238421
Update Time:2025-04-21
1-pyridin-3-ylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-pyridin-3-ylbutan-2-one
- CTK5B7134
- 3-Picolyl-ethyl-keton
- NSC42765
- 1-(pyridin-3-yl)butan-2-one
- AC1L60Y8
- SureCN8915193
- KST-1A9688
- AC1Q5H2E
- 1-pyridin-3-yl-butan-2-one
- 1-(3-Pyridyl)-butan-2-on
- AR-1B3279
- CTK5B7134; 3-Picolyl-ethyl-keton; NSC42765; 1-(pyridin-3-yl)butan-2-one; AC1L60Y8; SureCN8915193; KST-1A9688; AC1Q5H2E; 1-pyridin-3-yl-butan-2-one; 1-(3-Pyridyl)-butan-2-on; AR-1B3279;
- SCHEMBL8915193
- NSC-42765
- 6302-10-9
- (3-pyridinyl)methyl ethyl ketone
- WMTHSBOLQVKBQL-UHFFFAOYSA-N
- AKOS011842961
- CS-0247992
- DTXSID00285774
- Z992407884
- EN300-384330
-
- MDL： MFCD16808156
- Inchi： 1S/C9H11NO/c1-2-9(11)6-8-4-3-5-10-7-8/h3-5,7H,2,6H2,1H3
- InChI Key： WMTHSBOLQVKBQL-UHFFFAOYSA-N
- SMILES： O=C(CC)CC1C=NC=CC=1
Computed Properties
- Exact Mass: 149.08413
- Monoisotopic Mass: 149.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 247.8°C at 760 mmHg
- Flash Point: 110.1°C
- Refractive Index: 1.505
- PSA: 29.96
- LogP: 1.60320
1-pyridin-3-ylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412165-250mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95%+ | 250mg |
$423 | 2022-06-10 | |
| Chemenu | CM412165-1g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95%+ | 1g |
$906 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1111925-1g |
1-(Pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1g |
$545 | 2024-08-03 | |
| eNovation Chemicals LLC | D597080-1g |
1-(Pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1g |
$545 | 2024-07-28 | |
| Enamine | EN300-384330-0.05g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 0.05g |
$160.0 | 2024-06-05 | |
| Enamine | EN300-384330-0.1g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 0.1g |
$238.0 | 2024-06-05 | |
| Enamine | EN300-384330-0.25g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 0.25g |
$339.0 | 2024-06-05 | |
| Enamine | EN300-384330-0.5g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 0.5g |
$535.0 | 2024-06-05 | |
| Enamine | EN300-384330-1.0g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1.0g |
$685.0 | 2024-06-05 | |
| Enamine | EN300-384330-2.5g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 2.5g |
$1343.0 | 2024-06-05 |
1-pyridin-3-ylbutan-2-one Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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